Cas no 1820575-52-7 (3-Morpholinecarboxylic acid, 6-methyl-, (3R,6S)-)

• Product Name: 3-Morpholinecarboxylic acid, 6-methyl-, (3R,6S)-
• CAS No: 1820575-52-7
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• CID: 5211184
• Update Time: 2025-07-09

3-Morpholinecarboxylic acid, 6-methyl-, (3R,6S)- Chemical and Physical Properties

Names and Identifiers

• 3-Morpholinecarboxylic acid, 6-methyl-, (3R,6S)-

• Inchi： 1S/C6H11NO3/c1-4-2-7-5(3-10-4)6(8)9/h4-5,7H,2-3H2,1H3,(H,8,9)/t4-,5+/m0/s1
• InChI Key： BIOFPDNBUUHVRE-CRCLSJGQSA-N
• SMILES： N1C[C@H](C)OC[C@@H]1C(O)=O

Additional information on 3-Morpholinecarboxylic acid, 6-methyl-, (3R,6S)-

3-Morpholinecarboxylic Acid, 6-Methyl-, (3R,6S) (CAS No. 1820575-52-7)

The compound 3-Morpholinecarboxylic Acid, 6-Methyl-, (3R,6S), with the CAS registry number 1820575-52-7, is a structurally unique organic molecule that has garnered attention in various scientific and industrial applications. This compound belongs to the class of morpholines, which are six-membered ring structures containing one oxygen atom and one nitrogen atom. The presence of a carboxylic acid group at the 3-position and a methyl substituent at the 6-position introduces specific chemical properties that make it valuable in research and development.

Morpholine derivatives have been extensively studied due to their versatility in organic synthesis and their potential applications in pharmaceuticals, agrochemicals, and materials science. The stereochemistry of this compound, specifically the (3R,6S) configuration, plays a crucial role in determining its physical and chemical properties. Recent studies have highlighted the importance of stereochemistry in drug design, where even minor differences in molecular configuration can significantly impact biological activity.

The synthesis of 3-Morpholinecarboxylic Acid, 6-Methyl-, (3R,6S) involves a series of well-established organic reactions. Researchers often employ methods such as nucleophilic substitution, ring-opening reactions, and stereoselective synthesis to achieve the desired product. For instance, the formation of the morpholine ring can be achieved through the reaction of an aldehyde with an amine derivative under specific conditions. The introduction of the methyl group at the 6-position typically involves alkylation or acylation steps, followed by hydrolysis to yield the carboxylic acid moiety.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. Its carboxylic acid group can undergo various functional group transformations, such as esterification or amidation, enabling its use in peptide synthesis or as a precursor for bioactive molecules. Recent advancements in click chemistry have further expanded its utility by facilitating efficient coupling reactions with other functional groups.

In the field of pharmacology, 3-Morpholinecarboxylic Acid derivatives have shown potential as inhibitors of certain enzymes and receptors. For example, studies have demonstrated that morpholine-containing compounds can modulate kinase activity, making them candidates for anti-cancer therapies. The methyl substitution at the 6-position may enhance lipophilicity and improve bioavailability, which are critical factors in drug design.

Beyond pharmacological applications, this compound has also found use in materials science. Its ability to form stable polymers or act as a monomer in polymerization reactions has been explored in recent research. For instance, morpholine derivatives have been investigated as components in thermosetting resins and high-performance polymers due to their thermal stability and mechanical properties.

The stereochemistry of this compound is not only important for its physical properties but also for its biological activity. The (3R,6S) configuration ensures a specific spatial arrangement that may enhance binding affinity to target proteins or enzymes. Recent computational studies using molecular docking techniques have provided insights into how this compound interacts with biological targets at the molecular level.

In terms of environmental impact and sustainability, researchers are increasingly focusing on green chemistry approaches for synthesizing such compounds. Methods that minimize waste generation and utilize renewable resources are being developed to produce 3-Morpholinecarboxylic Acid derivatives more efficiently while reducing ecological footprint.

The growing interest in this compound is reflected in numerous recent publications across various scientific journals. These studies underscore its versatility and potential across multiple disciplines. As research continues to uncover new applications and optimize synthetic routes, 3-Morpholinecarboxylic Acid, CAS No. 1820575-52-7 is poised to play an increasingly significant role in both academic research and industrial applications.